Cas no 4921-83-9 (3-benzoyl-1-(4-chlorophenyl)thiourea)

• Product Name: 3-benzoyl-1-(4-chlorophenyl)thiourea
• CAS No: 4921-83-9
• MF: C₁₄H₁₁ClN₂OS
• MW: 290.767940759659
• CID: 1519408
• PubChem ID: 701011
• Update Time: 2025-10-16

3-benzoyl-1-(4-chlorophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)carbamothioyl]benzamide
• BRN 2136166
• 3-Benzoyl-1-(p-chlorophenyl)-2-thiourea
• 1-benzoyl-3-(4-chloro-phenyl)-thiourea
• Benzamide, N-(p-chlorophenyl)thiocarbamoyl-
• N-benzoyl-N'-(4-chloro-phenyl)-thiourea
• Urea, 1-benzoyl-3-(4-chlorophenyl)-2-thio-
• 1-benzoyl-3-(4-chlorophenyl)thiourea
• USAF K-1477
• F0331-0122
• N-Benzoyl-N'-(4-chlor-phenyl)-thioharnstoff
• N-[(4-Chlorophenylamino)(thiocarbonyl)]benzamide
• 3-benzoyl-1-(4-chlorophenyl)thiourea
• BDBM50443474
• AKOS000493240
• MLS000736523
• SR-01000415980-1
• DB-308652
• N-((4-chlorophenyl)carbamothioyl)benzamide
• CBMicro_029609
• AE-848/01044004
• NSC5816
• Benzamide, N-(((4-chlorophenyl)amino)thioxomethyl)-
• HMS2856F10
• NSC-5816
• N-(4-chlorophenylcarbamothioyl)benzamide
• Benzamide, N-[[(4-chlorophenyl)amino]thioxomethyl]-
• 3-12-00-01369 (Beilstein Handbook Reference)
• Urea, 1-benzoyl-3-(p-chlorophenyl)-2-thio-
• STK091056
• WLN: GR DMYUS&MVR
• DTXSID20197724
• SR-01000415980
• NCGC00246840-01
• n-benzoyl-n'-(4-chlorophenyl)thiourea
• SMR000528058
• BIM-0029442.P001
• 4921-83-9
• CHEMBL1450561
• NSC 5816

• Inchi： 1S/C14H11ClN2OS/c15-11-6-8-12(9-7-11)16-14(19)17-13(18)10-4-2-1-3-5-10/h1-9H,(H2,16,17,18,19)
• InChI Key： IZEIGTLVMJBUQC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(NC(C1C=CC=CC=1)=O)=S

Computed Properties

• Exact Mass: 290.0280618g/mol
• Monoisotopic Mass: 290.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas

Additional information on 3-benzoyl-1-(4-chlorophenyl)thiourea

Introduction to 3-Benzoyl-1-(4-Chlorophenyl)thiourea (CAS No. 4921-83-9)

3-Benzoyl-1-(4-chlorophenyl)thiourea, with the CAS number 4921-83-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thioureas, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of 3-benzoyl-1-(4-chlorophenyl)thiourea make it an intriguing candidate for various therapeutic and industrial uses.

The chemical structure of 3-benzoyl-1-(4-chlorophenyl)thiourea consists of a thiourea moiety linked to a benzoyl group and a 4-chlorophenyl substituent. The presence of these functional groups imparts specific properties that contribute to its biological activity. The thiourea group is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The benzoyl group, on the other hand, provides additional hydrophobicity and aromatic character, which can influence the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of 3-benzoyl-1-(4-chlorophenyl)thiourea in various therapeutic areas. One notable application is its use as an antifungal agent. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is thought to involve disruption of fungal cell membranes, leading to cell death.

In addition to its antifungal properties, 3-benzoyl-1-(4-chlorophenyl)thiourea has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For instance, a study published in the European Journal of Medicinal Chemistry reported that 3-benzoyl-1-(4-chlorophenyl)thiourea selectively inhibits the growth of human breast cancer cells by targeting the PI3K/Akt signaling pathway.

The pharmacokinetic properties of 3-benzoyl-1-(4-chlorophenyl)thiourea have also been studied extensively. Its lipophilic nature allows it to cross biological membranes efficiently, which is crucial for its bioavailability and distribution within the body. However, the compound's stability and metabolic fate are important considerations for its use in drug development. Research has shown that 3-benzoyl-1-(4-chlorophenyl)thiourea is relatively stable under physiological conditions but can undergo metabolism via cytochrome P450 enzymes, leading to the formation of metabolites with varying biological activities.

In terms of safety and toxicity, preclinical studies have indicated that 3-benzoyl-1-(4-chlorophenyl)thiourea exhibits a favorable safety profile at therapeutic doses. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary to ensure its safety for human use. These evaluations typically include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The synthesis of 3-benzoyl-1-(4-chlorophenyl)thiourea is well-documented in the literature and can be achieved through several synthetic routes. One common method involves the reaction of 4-chloroaniline with benzoylisothiocyanate in a suitable solvent, such as ethanol or dimethylformamide (DMF). The reaction conditions, including temperature and reaction time, can be optimized to achieve high yields and purity levels.

Beyond its therapeutic applications, 3-benzoyl-1-(4-chlorophenyl)thiourea has also found use in industrial processes. For example, it can serve as an intermediate in the synthesis of more complex organic molecules or as a reagent in organic transformations. Its versatility as a building block makes it valuable in both academic research and industrial settings.

In conclusion, 3-benzoyl-1-(4-chlorophenyl)thiourea (CAS No. 4921-83-9) is a multifaceted compound with significant potential in various fields. Its unique chemical structure confers specific biological activities that make it an attractive candidate for drug development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in medicinal chemistry and pharmaceutical science.